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Compound of Interest

Compound Name: Ethyl Violet

Cat. No.: B147770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl Violet is a cationic triarylmethane dye used in histology and microbiology as a stain.[1] It

is particularly noted for its application in complex staining solutions for the demonstration of

elastic fibers.[1] This document provides detailed protocols for the preparation of Ethyl Violet
solutions for various microscopy applications, including its use in specialized stains like Miller's

and Humberstone's for elastic fibers, as well as a general-purpose staining solution.

Chemical and Physical Properties
A summary of the key properties of Ethyl Violet is presented in Table 1. This information is

crucial for the correct preparation, handling, and storage of the staining solution.

Table 1: Properties of Ethyl Violet
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Property Value Reference

Common Names
Ethyl Violet, Basic Violet 4,

Ethyl Purple 6B
[2][3]

C.I. Number 42600 [1]

Molecular Formula C₃₁H₄₂N₃Cl [4][5]

Molecular Weight 492.14 g/mol [6]

Appearance Dark green to greenish powder [5][7]

Solubility in Water Slightly soluble [4]

Solubility in Ethanol Soluble [4]

Absorption Maximum (λmax) 596 nm [1]

Storage Temperature
Below 25°C in a dry, well-

ventilated place
[4]

Applications in Microscopy
Ethyl Violet is utilized in several staining techniques in microscopy:

Elastic Fiber Staining: It is a key component in stains such as Miller's and Humberstone's,

which are used for the visualization of elastic fibers in tissue sections.[2][8]

General Histological Staining: As a basic dye, it can be used for staining acidic tissue

components, such as nuclei.

Microbiology: It can be used as a primary stain in bacteriological preparations.[4]

Experimental Protocols
Preparation of a General-Purpose 0.5% Alcoholic Ethyl
Violet Solution
This protocol describes the preparation of a simple alcoholic solution of Ethyl Violet suitable

for general histological staining.
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Materials:

Ethyl Violet powder (C.I. 42600)

95% Ethanol

Distilled water

Volumetric flasks

Magnetic stirrer and stir bar

Filter paper

Procedure:

Weighing: Accurately weigh 0.5 g of Ethyl Violet powder.

Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 70 mL of

95% ethanol.

Mixing: Place the flask on a magnetic stirrer and stir until the dye is completely dissolved.

Volume Adjustment: Once dissolved, add 95% ethanol to bring the final volume to 100 mL.

Filtration: Filter the solution using filter paper to remove any undissolved particles.

Storage: Store the solution in a tightly sealed, light-protected bottle at room temperature. The

shelf life is indefinite if stored properly.[9]

Preparation of Miller's Elastic Stain
This is a complex stain used for the specific demonstration of elastic fibers.[8][10]

Materials:

Victoria blue 4R: 1.0 g

New fuchsin: 1.0 g
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Crystal violet: 1.0 g (Note: Some formulations may use Ethyl Violet interchangeably or in

addition)

Resorcin: 4.0 g

Dextrin: 1.0 g

Fresh 30% aqueous ferric chloride: 50.0 mL

Distilled water: 200 mL

95% Ethanol: 200 mL

Concentrated Hydrochloric acid: 2.0 mL

Procedure:

In a large flask, dissolve the Victoria blue 4R, new fuchsin, and crystal violet in 200 mL of hot

distilled water.[10]

Add the resorcin and dextrin, followed by the fresh 30% aqueous ferric chloride.[10]

Boil the mixture for 5 minutes. A precipitate will form.[10]

Filter the hot solution through filter paper.[10]

Transfer the filter paper containing the precipitate back into the original flask.[10]

Add 200 mL of 95% ethanol and boil gently for 15-20 minutes to redissolve the precipitate.

[10]

Filter the solution and adjust the final volume to 200 mL with 95% ethanol.[10]

Add 2.0 mL of concentrated hydrochloric acid and mix well.[3]

The solution is very stable and can be stored for many years.[3][8]

Staining Protocol for Elastic Fibers using Miller's Stain
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Procedure:

Deparaffinize and rehydrate tissue sections to distilled water.

Optional: Perform a Mallory bleach with 0.25% potassium permanganate for 5-10 minutes,

rinse, and decolorize with 1% oxalic acid for 1 minute.[8][10]

Rinse in 95% alcohol.[10]

Stain in Miller's elastic stain for 1.5 to 3 hours.[10] For overnight staining, the solution can be

diluted with an equal volume of 95% alcohol.[10]

Wash in 95% alcohol to remove excess stain.[8]

Rinse in distilled water.

Counterstain as desired (e.g., with Van Gieson's stain).

Dehydrate through graded alcohols, clear in xylene, and mount.

Table 2: Staining Times and Expected Results

Staining
Protocol

Target
Structure

Staining Time
Expected
Result

Reference

General-Purpose

0.5% Alcoholic

Ethyl Violet

Nuclei, Bacteria 1-5 minutes Deep violet [11][12]

Miller's Elastic

Stain
Elastic fibers 1.5 - 3 hours Black [10]

Humberstone's

Stain
Elastic fibers Overnight Blue-black [2]
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Workflow for Preparation of General-Purpose Ethyl
Violet Solution

Solution Preparation

Weigh Ethyl Violet Powder Dissolve in 95% Ethanol Stir until Dissolved Adjust Volume Filter Solution Store in a Labeled, Light-Protected Bottle

Click to download full resolution via product page

Caption: Workflow for preparing a general-purpose Ethyl Violet solution.

General Histological Staining Workflow

Staining Protocol

Deparaffinize and Rehydrate Section

Apply Ethyl Violet Solution

Rinse to Remove Excess Stain

Counterstain (Optional)

Dehydrate

Clear in Xylene

Mount Coverslip
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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